Cas no 898778-30-8 (1-[2-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one)

1-[2-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one structure
898778-30-8 structure
Product Name:1-[2-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one
CAS No:898778-30-8
MF:C16H10F6O
MW:332.2404255867
MDL:MFCD03844054
CID:867853
PubChem ID:24726629
Update Time:2025-04-19

1-[2-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one
    • 2'-TRIFLUOROMETHYL-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
    • 2'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)-propiophenone
    • 2'-PYRROLIDINOMETHYL-3,4,5-TRIFLUOROBENZOPHENONE
    • MFCD03844054
    • AKOS016022001
    • DTXSID10645022
    • 898778-30-8
    • MDL: MFCD03844054
    • Inchi: 1S/C16H10F6O/c17-12-7-9(8-13(18)15(12)19)5-6-14(23)10-3-1-2-4-11(10)16(20,21)22/h1-4,7-8H,5-6H2
    • InChI Key: CICDJSIKHRDPEB-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C(CCC1C=C(C(=C(C=1)F)F)F)=O)(F)F

Computed Properties

  • Exact Mass: 332.06400
  • Monoisotopic Mass: 332.06358391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.93820

1-[2-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-[2-(trifluoromethyl)phenyl]-3-(3,4,5-trifluorophenyl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206771-1g
2'-trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone
898778-30-8 97%
1g
£540.00 2022-03-01
Fluorochem
206771-2g
2'-trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone
898778-30-8 97%
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Fluorochem
206771-5g
2'-trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone
898778-30-8 97%
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£2025.00 2022-03-01
abcr
AB366795-1 g
2'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone; 97%
898778-30-8
1g
€846.80 2022-08-31
abcr
AB366795-1g
2'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone, 97%; .
898778-30-8 97%
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€932.10 2025-04-15
abcr
AB366795-2g
2'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone, 97%; .
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€1674.30 2025-04-15
A2B Chem LLC
AH91773-1g
2'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone
898778-30-8 97%
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$644.00 2024-04-19
A2B Chem LLC
AH91773-2g
2'-Trifluoromethyl-3-(3,4,5-trifluorophenyl)propiophenone
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A2B Chem LLC
AH91773-5g
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Ambeed
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